4-Chloro-7,8-dimethoxyquinazoline

• IUPAC Name: 4-chloro-7,8-dimethoxyquinazoline
• InChI: InChI=1S/C10H9ClN2O2/c1-14-7-4-3-6-8(9(7)15-2)12-5-13-10(6)11/h3-5H,1-2H3
• InChI Key: RZPKBBLAXBUADI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=NC=N2)Cl)OC
• Molecular Formula: C10H9ClN2O2
• DSSTOX Substance ID: DTXSID80672168
• Molecular Weight: 224.64 g/mol
• CAS No.: 211320-77-3

Description

4-Chloro-7,8-dimethoxyquinazoline is a chemical compound with the linear formula C10H9ClN2O2. It has a molecular weight of 224.65 and is a white solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H9ClN2O2/c1-14-7-4-3-6-8(9(7)15-2)12-5-13-10(6)11/h3-5H,1-2H3. This code represents the molecular structure of the compound.

Physical and Chemical Properties Analysis

This compound is a white solid. It has a molecular weight of 224.65 and its linear formula is C10H9ClN2O2.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

4-Chloro-7,8-dimethoxyquinazoline is a key intermediate in the synthesis of various quinazoline drugs, notably in the antihypertensive category. For instance, it is used in the production of doxazosin mesylate, prazosin, alfuzosin, and terazosin, which are all antihypertensive medications. The synthesis process of this compound from vanillin involves multiple steps, including methylation, nitration, oxidation, esterification, reduction, cyclization, chlorination, and amination. The overall yield of this compound was found to be about 37% after process optimization, indicating its significant role in industrial pharmaceutical production (Xu Guangshan, 2011).

Analytical and Quality Control Applications

A reversed-phase high-performance liquid chromatography (HPLC) method has been developed to monitor the synthetic reactions of this compound during the manufacture of key intermediates in antihypertensive drugs. This HPLC method is critical for ensuring the quality and purity of the intermediate and the final pharmaceutical product. It uses specific chromatographic conditions for accurate separation and detection, highlighting its importance in the pharmaceutical industry's quality assurance processes (R. N. Rao et al., 2006).

DNA-Binding and Anticancer Research

N-alkylanilinoquinazoline derivatives, synthesized from this compound, have shown potential as DNA intercalating agents. These compounds were evaluated for their cytotoxic activities and DNA-binding capabilities, with certain derivatives demonstrating significant interaction with DNA. This suggests their potential application in anticancer therapies, as they can trigger binding to DNA through an intercalative process. This aspect of this compound derivatives highlights their significance in ongoing cancer research and drug development (A. Garofalo et al., 2010).

Antimicrobial and Antitumor Activities

Recent studies have shown that novel derivatives of this compound possess antimicrobial and antitumor activities. These derivatives were synthesized and screened against various bacterial and fungal strains, as well as evaluated for their efficacy against different human tumor cell lines. The discovery of these biological activities opens new avenues for the development of antimicrobial and anticancer drugs based on this compound derivatives (Asmaa E Kassab et al., 2016).